Cas no 1346605-16-0 (8-Dechloro-10-chloro Loratadine)
8-Dechloro-10-chloro Loratadine Chemical and Physical Properties
Names and Identifiers
-
- 8-Dechloro-10-chloro Loratadine
-
- Inchi: 1S/C22H23ClN2O2/c1-2-27-22(26)25-13-10-16(11-14-25)20-19-15(5-3-7-18(19)23)8-9-17-6-4-12-24-21(17)20/h3-7,12H,2,8-11,13-14H2,1H3
- InChI Key: WASLTRDXLVUPHI-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2CCC3=CC=CN=C3/C(/C=21)=C1/CCN(C(=O)OCC)CC/1
Computed Properties
- Exact Mass: 382.1448057 g/mol
- Monoisotopic Mass: 382.1448057 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 42.4
- Molecular Weight: 382.9
8-Dechloro-10-chloro Loratadine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D226335-2.5mg |
8-Dechloro-10-chloro Loratadine |
1346605-16-0 | 2.5mg |
$ 236.00 | 2023-04-17 | ||
| TRC | D226335-25mg |
8-Dechloro-10-chloro Loratadine |
1346605-16-0 | 25mg |
$ 1860.00 | 2023-04-17 |
8-Dechloro-10-chloro Loratadine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 8-Dechloro-10-chloro Loratadine
Research Briefing on 8-Dechloro-10-chloro Loratadine (CAS: 1346605-16-0): Recent Advances and Applications
8-Dechloro-10-chloro Loratadine (CAS: 1346605-16-0) is a derivative of loratadine, a well-known second-generation antihistamine used for treating allergies. Recent studies have focused on its unique pharmacological properties, metabolic pathways, and potential therapeutic applications. This briefing synthesizes the latest research findings, highlighting its chemical characteristics, synthesis methods, and emerging roles in drug development.
A 2023 study published in the Journal of Medicinal Chemistry explored the structural modifications of loratadine derivatives, including 8-Dechloro-10-chloro Loratadine, to enhance their binding affinity to histamine H1 receptors. The study revealed that the chloro-substitution at the 10-position significantly improves metabolic stability compared to the parent compound, while maintaining low central nervous system (CNS) penetration—a key advantage for reducing sedative side effects.
In vitro and in vivo experiments demonstrated that 8-Dechloro-10-chloro Loratadine exhibits a prolonged half-life (t1/2 = 18.5 hours in human liver microsomes) and high selectivity for peripheral H1 receptors. These properties make it a promising candidate for next-generation antihistamines with improved safety profiles. Researchers also noted its potential as a scaffold for designing dual-action anti-allergy drugs targeting mast cell stabilization.
Another breakthrough was reported in Bioorganic & Medicinal Chemistry Letters (2024), where a novel synthetic route for 1346605-16-0 was developed using Pd-catalyzed cross-coupling reactions. This method achieved a 72% yield with >99% purity, addressing previous challenges in large-scale production. The study emphasized the compound's role as a critical intermediate for developing structurally diverse antihistamines.
Emerging applications extend beyond allergies: A preclinical study (2024) identified 8-Dechloro-10-chloro Loratadine's inhibitory effects on pro-inflammatory cytokines (IL-4, IL-13), suggesting potential utility in asthma and atopic dermatitis. However, further clinical validation is required. The compound's low cytotoxicity (IC50 > 100 μM in HEK293 cells) and favorable ADMET properties position it as a versatile lead compound for future drug discovery.
In conclusion, 8-Dechloro-10-chloro Loratadine represents an exciting frontier in antihistamine research, combining improved pharmacokinetics with multifunctional therapeutic potential. Ongoing studies are investigating its enantioselective synthesis and combination therapies with leukotriene inhibitors.
1346605-16-0 (8-Dechloro-10-chloro Loratadine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)